Sodium metaborate dihydrate

Specification

• CAS No.: 16800-11-6
• Molecular Formula: BH4NaO4
• Molecular Weight: 101.83 g/mol
• IUPAC Name: sodium;oxido(oxo)borane;dihydrate
• Standard InChI: InChI=1S/BO2.Na.2H2O/c2-1-3;;;/h;;2*1H2/q-1;+1
• Standard InChI Key: PKSSFLLYULKTIU-UHFFFAOYSA-N
• Isomeric SMILES: B(=O)[O-].O.O.[Na+]
• SMILES: B(=O)[O-].O.O.[Na+]
• Canonical SMILES: B(=O)[O-].O.O.[Na+]

Introduction

Fundamental Characteristics and Properties

Chemical Identity and Basic Properties

Sodium metaborate dihydrate is an inorganic sodium salt with the chemical formula NaBO₂·2H₂O. It appears as white crystalline granules at room temperature and belongs to the broader family of borate compounds. The molecular weight of sodium metaborate dihydrate is 101.83 g/mol, with a specific gravity of 1.90. The compound demonstrates good water solubility, with approximately 33.58% by weight dissolving in water at room temperature. In terms of composition, sodium metaborate dihydrate contains 34.18% boric oxide (B₂O₃) and 30.44% sodium oxide (Na₂O), with the remainder being water of crystallization. The presence of the two water molecules significantly influences the compound's physical properties and behavior, particularly in terms of its stability across different temperature ranges and its crystal structure.

Crystallographic Data and Structural Properties

The dihydrate form of sodium metaborate crystallizes in the triclinic crystal system, though it is nearly monoclinic, with both α and γ angles very close to 90°. The precise cell parameters are a = 678 pm, b = 1058 pm, c = 588 pm, with angles α = 91.5°, β = 22.5°, and γ = 89°. The unit cell contains four formula units (Z = 4), and the crystal has a density of 1.905 g/cm³. Optically, sodium metaborate dihydrate is characterized by its refractive indices at 25°C and wavelength 589.3 nm, which are α = 1.439, β = 1.473, and γ = 1.484. These crystallographic properties distinguish the dihydrate form from other hydrates of sodium metaborate and influence its behavior in various applications and processes.

Synthesis Methods and Production

Conventional Synthesis Routes

Several conventional methods exist for synthesizing sodium metaborate dihydrate. One common approach involves the fusion of sodium carbonate and boron oxide (B₂O₃) or borax (Na₂B₄O₇). Alternatively, the compound can be prepared through the fusion of borax with sodium hydroxide at high temperatures around 700°C, according to the reaction: B₂O₃ + 2 NaOH → 2 NaBO₂ + H₂O. The anhydrous form of sodium metaborate can be prepared by heating tetraborate to 270°C under vacuum conditions, and the dihydrate can subsequently be formed by controlled hydration. These conventional methods typically require high temperatures and precise control of reaction conditions to ensure the formation of the desired hydrate form.

Microwave-Assisted Synthesis

A more recent development in the synthesis of sodium metaborate dihydrate is the microwave-assisted method, which offers advantages in terms of energy efficiency and processing time. This novel approach involves the chemical reaction between sodium tetraborate decahydrate (Na₂B₄O₇·10H₂O) and sodium hydroxide (NaOH) according to the equation: Na₂B₄O₇·10H₂O (s) + 2 NaOH (s) → 4 NaBO₂·2H₂O (s) + 3H₂O. In this process, the solid mixture of reactants is placed in a Teflon beaker and treated in a conventional microwave oven. The mixture efficiently absorbs and couples with microwave radiation, reaching temperatures of 95-100°C during the process, which is ideal for the formation of the dihydrate phase. This method represents a significant advancement in the synthesis techniques for sodium metaborate dihydrate, offering potential for more efficient industrial production.

Purification and Quality Control

After synthesis, sodium metaborate dihydrate typically requires purification to remove unreacted starting materials and potential byproducts. The purification process may involve recrystallization from aqueous solutions, with careful temperature control to maintain the dihydrate form. Quality control measures for the final product typically include verification of the water content through thermal analysis, confirmation of crystal structure through X-ray diffraction, and assessment of purity through spectroscopic methods. These quality control measures are essential for ensuring that the sodium metaborate dihydrate meets the specifications required for its various applications, particularly in industries where high purity is crucial.

Structural Characteristics and Thermal Behavior

Molecular Structure and Bonding

The molecular structure of sodium metaborate dihydrate can be represented as NaB(OH)₄, highlighting the tetrahedrally coordinated boron atom. In this arrangement, the boron atom is surrounded by four hydroxyl groups, with sodium acting as the counter ion. This tetrahedral coordination is characteristic of the dihydrate form and distinguishes it from the anhydrous form, where boron adopts a trigonal coordination environment. The presence of the water molecules in the crystal structure influences the bond lengths and angles, affecting both the physical properties and the reactivity of the compound. The hydroxyl groups participate in an extensive hydrogen bonding network within the crystal, contributing to the stability of the structure and influencing its solubility behavior.

Thermal Dehydration Process

The thermal behavior of sodium metaborate dihydrate has been extensively studied, particularly in relation to its dehydration process. When heated, the compound undergoes a transformation from tetrahedrally coordinated boron to trigonal boron over the temperature range of 25°C to 400°C. This dehydration occurs in distinct stages, with the first dehydration step converting NaB(OH)₄ to Na₃[B₃O₅(OH)₂] and releasing 5 mol of water between 83°C and 155°C. The final mole of water is released at higher temperatures, between 249°C and 280°C, resulting in the formation of anhydrous sodium metaborate, Na₃B₃O₆. This stepwise dehydration process reflects the different binding environments of the water molecules within the crystal structure and has significant implications for applications involving thermal processing of the material.

Spectroscopic Characterization

Vibrational spectroscopy, particularly Raman spectroscopy, has been employed to characterize the structural changes that occur during the dehydration of sodium metaborate dihydrate. Raman spectra for both the dihydrate (x = 2) and the partially dehydrated form (x = 1/3) have been reported, providing valuable insights into the molecular structure and bonding in these materials. First-principles density functional theory has been used to compute Raman spectra and assign the vibrational modes, showing reasonably good agreement between experimental measurements and theoretical calculations. This spectroscopic characterization is essential for understanding the structural transformations that occur during thermal processing and provides a basis for monitoring these changes in industrial applications.

Applications and Industrial Relevance

Traditional Industrial Applications

Sodium metaborate dihydrate finds applications across multiple industries due to its unique properties. It is commonly used in adhesives, where it acts as a cross-linking agent or pH buffer. In the photography industry, it serves as a component in developing solutions. The compound's mild alkaline nature makes it suitable as a bleaching agent in various formulations. Additionally, it is utilized in cleaning agents and industry-derived products, where its buffering capabilities and mild alkalinity provide effective cleaning action without excessive harshness. In the paper industry, sodium metaborate dihydrate contributes to processes such as pulp treatment and as an additive in certain paper coatings. Its application in plating processes leverages its ability to form complexes with metal ions, facilitating controlled deposition of metals on surfaces.

Specialized Applications

Beyond its traditional and emerging major applications, sodium metaborate dihydrate serves in several specialized roles. It functions as an essential buffering agent in various chemical processes, helping to maintain stable pH conditions in reaction environments. In certain formulations, it acts as a fire retardant, leveraging the flame-inhibiting properties characteristic of many borate compounds. Research has also explored its potential in antibacterial applications, particularly when incorporated into composite materials. The compound's ability to form interlayer growth in materials like graphene has been investigated for creating coatings with enhanced abrasion resistance, fire-retardant properties, and antibacterial capabilities. These specialized applications continue to expand as research uncovers new properties and potential uses for this versatile compound.

Research Developments and Future Perspectives

Recent Advances in Synthesis and Processing

Recent research has focused on developing more efficient and environmentally friendly methods for synthesizing sodium metaborate dihydrate. The microwave-assisted synthesis method represents a significant advancement, offering reduced energy consumption and processing time compared to conventional methods. This approach aligns with broader trends toward greener chemistry and more sustainable industrial processes. Researchers continue to explore modifications to this method, investigating parameters such as microwave power, exposure time, and starting material ratios to optimize yield and purity. These developments in synthesis methodology are particularly important for applications requiring large quantities of high-purity material, such as in the hydrogen storage field. Future research may explore additional alternative synthesis routes, potentially including mechanochemical approaches or continuous flow processing.

Emerging Applications in Materials Science

The role of sodium metaborate dihydrate in materials science has expanded in recent years, with particular interest in its incorporation into composite materials to impart specific properties. Research has demonstrated its effectiveness in enhancing the adhesion of graphene coatings, with the resulting materials showing improved abrasion resistance, fire retardancy, and antibacterial properties. This application leverages the compound's ability to form interlayer growth within the material structure. Additional studies have explored its potential in other composite systems, including polymer matrices and ceramic materials. The unique structural characteristics and thermal behavior of sodium metaborate dihydrate make it a promising component for developing materials with tailored properties for specialized applications. Future research directions may include its incorporation into smart materials or responsive systems that can adapt to changing environmental conditions.

Analytical Methods and Characterization Techniques

Diffraction and Microscopy Techniques

X-ray diffraction (XRD) is an essential technique for characterizing the crystal structure of sodium metaborate dihydrate and for monitoring structural changes during dehydration or other transformations. XRD patterns provide information about unit cell parameters, crystal system, and space group, allowing definitive identification of the dihydrate form and differentiation from other hydrates or the anhydrous form. Microscopy techniques, including scanning electron microscopy (SEM) and transmission electron microscopy (TEM), offer insights into the morphology and microstructure of the crystals. These techniques can reveal important information about crystal habit, particle size distribution, and agglomeration behavior, which may influence the material's processing characteristics and performance in various applications. Advanced microscopy methods may also be employed to study the structural changes that occur during dehydration at the nanoscale level.

Spectroscopic Analysis Methods

Vibrational spectroscopy techniques, including Raman and infrared spectroscopy, provide valuable information about the molecular structure and bonding in sodium metaborate dihydrate. Raman spectroscopy is particularly useful for studying the boron-oxygen network and for monitoring changes in this network during dehydration. Nuclear magnetic resonance (NMR) spectroscopy, especially ¹¹B NMR, offers insights into the coordination environment of boron atoms in the structure. The transition from tetrahedral to trigonal coordination during dehydration can be clearly observed using this technique. Other spectroscopic methods, such as X-ray photoelectron spectroscopy (XPS), may be employed to study surface properties and chemical states of the elements in the compound. These diverse analytical methods collectively provide a comprehensive characterization of sodium metaborate dihydrate, supporting both fundamental research and practical applications.